Cas no 198269-48-6 (trans-1-benzyl-2,6-dimethylpiperidin-4-amine)

• Product Name: trans-1-benzyl-2,6-dimethylpiperidin-4-amine
• CAS No: 198269-48-6
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5104823
• Update Time: 2026-03-03

trans-1-benzyl-2,6-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (2R,6R)-1-benzyl-2,6-dimethylpiperidin-4-amine
• trans-1-benzyl-2,6-dimethylpiperidin-4-amine

• Inchi： 1S/C14H22N2/c1-11-8-14(15)9-12(2)16(11)10-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10,15H2,1-2H3/t11-,12-/m1/s1
• InChI Key： VVQHCVRZYPYZNW-VXGBXAGGSA-N
• SMILES： N1(CC2=CC=CC=C2)[C@H](C)CC(N)C[C@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on trans-1-benzyl-2,6-dimethylpiperidin-4-amine

Professional Introduction to trans-1-benzyl-2,6-dimethylpiperidin-4-amine (CAS No. 198269-48-6)

trans-1-benzyl-2,6-dimethylpiperidin-4-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 198269-48-6, is a significant compound in the field of pharmaceutical chemistry and drug development. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a benzyl substituent at the trans-1 position, combined with two methyl groups at the 2 and 6 positions, and an amine group at the 4-position, which contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of trans-1-benzyl-2,6-dimethylpiperidin-4-amine involve advanced techniques in organic chemistry, including multi-step functional group transformations and stereocontrol. The presence of the benzyl group enhances the compound's solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the dimethyl groups at the 2 and 6 positions influence the electronic properties of the piperidine ring, affecting its interaction with biological targets.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their ability to modulate various biological pathways. Research has demonstrated that piperidine-based compounds can exhibit significant activity against a range of therapeutic targets, including enzymes and receptors involved in neurological disorders, inflammation, and cancer. The amine group at the 4-position of trans-1-benzyl-2,6-dimethylpiperidin-4-amine provides a versatile handle for further derivatization, enabling the creation of novel analogs with enhanced pharmacological properties.

One of the most compelling aspects of trans-1-benzyl-2,6-dimethylpiperidin-4-amine is its potential in drug discovery. Its structural framework allows for interactions with specific binding sites on biological macromolecules, which is crucial for developing small-molecule inhibitors or activators. For instance, studies have shown that piperidine derivatives can interact with protein kinases, which are key players in signal transduction pathways. The benzyl group may enhance binding affinity by improving hydrophobic interactions, while the methyl groups can fine-tune steric complementarity with the target site.

The pharmaceutical industry has been exploring novel scaffolds to overcome resistance mechanisms and improve therapeutic efficacy. Piperidine derivatives have emerged as a promising class of compounds due to their favorable pharmacokinetic profiles and reduced toxicity compared to older generations of drugs. The synthesis of trans-1-benzyl-2,6-dimethylpiperidin-4-amine exemplifies the cutting-edge approaches being employed in medicinal chemistry to develop next-generation therapeutics.

Recent advancements in computational chemistry have also facilitated the design of optimized analogs of trans-1-benzyl-2,6-dimethylpiperidin-4-amine. Molecular modeling techniques allow researchers to predict binding affinities and optimize drug-like properties before conducting expensive wet-lab experiments. This high-throughput virtual screening approach has significantly accelerated the drug discovery process and has led to the identification of several potent lead compounds.

The role of trans-1-benzyl-2,6-dimethylpiperidin-4-amine extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for mechanistic studies. By analyzing how this compound interacts with biological targets, researchers can gain insights into structure-function relationships that are critical for designing more effective drugs. Additionally, its stability under various conditions makes it suitable for long-term storage and repeated use in research settings.

The versatility of CAS No. 198269-48-6 lies in its ability to be modified at multiple positions without losing its core pharmacological activity. This flexibility allows chemists to explore diverse chemical space and identify new therapeutic candidates with improved efficacy and reduced side effects. The benzyl group can be further functionalized through cross-coupling reactions or hydrolysis to introduce additional pharmacophores or improve metabolic stability.

In conclusion, trans-1-benzyl-2,6-dimethylpiperidin-4-am ine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable building block for drug development, offering potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in shaping the future of medicine.